Cas no 93851-05-9 (1H-1,2,4-Triazole-1-ethanol,b-(cyclohexylmethylene)-a-(1,1-dimethylethyl)-, [R-(E)]-(9CI))

• Product Name: 1H-1,2,4-Triazole-1-ethanol,b-(cyclohexylmethylene)-a-(1,1-dimethylethyl)-, [R-(E)]-(9CI)
• CAS No: 93851-05-9
• MF: C₁₅H₂₅N₃O
• MW: 263.37850356102
• CID: 804370
• PubChem ID: 44154369
• Update Time: 2025-04-19

1H-1,2,4-Triazole-1-ethanol,b-(cyclohexylmethylene)-a-(1,1-dimethylethyl)-, [R-(E)]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-ethanol,b-(cyclohexylmethylene)-a-(1,1-dimethylethyl)-, [R-(E)]-(9CI)
• alpha-tert-butyl-[R-(E)]-beta-(cyclohexylmethylene)-1H-1,2,4-triazol-1-ethanol
• 93851-05-9
• EINECS 299-114-3
• alpha-tert-Butyl-(R-(E))-beta-(cyclohexylmethylene)-1H-1,2,4-triazol-1-ethanol
• 1H-1,2,4-Triazole-1-ethanol, beta-(cyclohexylmethylene)-alpha-(1,1-dimethylethyl)-, [R-(E)]-
• DTXSID401127556

• Inchi： 1S/C15H25N3O/c1-15(2,3)14(19)13(18-11-16-10-17-18)9-12-7-5-4-6-8-12/h9-12,14,19H,4-8H2,1-3H3/b13-9+/t14-/m0/s1
• InChI Key： CNFMJLVJDNGPHR-SSUFTNFISA-N
• SMILES： O[C@@H](/C(=C\C1CCCCC1)/N1C=NC=N1)C(C)(C)C

Computed Properties

• Exact Mass: 263.2
• Monoisotopic Mass: 263.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• XLogP3: 3.9